2-(2,4-dichlorophenoxy)-N-ethyl-N-phenylacetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-ethyl-N-phenylacetamide
• InChI: InChI=1S/C16H15Cl2NO2/c1-2-19(13-6-4-3-5-7-13)16(20)11-21-15-9-8-12(17)10-14(15)18/h3-10H,2,11H2,1H3
• InChI Key: PTVYPQPCJTXHLT-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)C(=O)COC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C16H15Cl2NO2
• Molecular Weight: 324.2 g/mol

Description

Synthesis Analysis

The synthesis of related compounds, such as N-phenyl-2,2-di(4-chlorophenoxy)acetamide, involves the reaction of 4-chlorophenol with N-phenyl dichloroacetamide. This process typically uses tetrahydrofuran (THF) as the organic solvent in the presence of anhydrous potassium carbonate, with optimized conditions achieving a yield of up to 75%. The structure of these compounds is confirmed through various characterization techniques, including IR, ^1H NMR, and elemental analysis (Tao Jian-wei, 2009).

Molecular Structure Analysis

Molecular structure analysis often employs techniques like single crystal X-ray diffraction studies to confirm synthesized compounds' structures. For instance, compounds like ethyl 5-(4-chlorophenyl)-3-methyl-1-phenyl-1H-pyrazole-4-carboxylate have been characterized to elucidate their crystalline structure, demonstrating intermolecular hydrogen bonds that contribute to structural stability (D. Achutha et al., 2017).

Chemical Reactions and Properties

Arylacetamides and related compounds have been synthesized to evaluate their binding affinity and selectivity towards sigma-1 and sigma-2 receptors, showing varying degrees of activity based on aromatic substitution patterns. This research helps in understanding the compound's reactivity and potential applications in designing receptor-targeted therapeutics (Y. Zhang et al., 1996).

Physical Properties Analysis

Research on related compounds includes studying their physical properties, such as crystallization behavior, to gain insights into their stability and potential applications. For example, the crystal structure of N-(2-benzoyl-4,5-dimethoxyphenethyl)-2-phenylacetamide reveals intermolecular hydrogen bonds that play a crucial role in stabilizing the structure, providing valuable information on how similar compounds might behave under various conditions (P. Marinova et al., 2022).

Chemical Properties Analysis

The chemical properties of compounds like 2-(2,4-dichlorophenoxy)-N-ethyl-N-phenylacetamide can be inferred from studies on similar molecules, which show potential as plant growth regulators or have specific receptor binding affinities. Such analyses help in understanding the reactivity and interactions of these compounds, which is crucial for their application in various fields (W. Xiao, 2007).

Mechanism of Action

Target of Action

It is known that similar compounds, such as 2,4-dichlorophenoxyacetic acid (2,4-d), primarily target plant growth processes . They act as synthetic auxins, a type of plant hormone, and are used to control broadleaf weeds .

Mode of Action

Similar compounds like 2,4-d have been reported to kill plants by altering the plasticity of the cell walls, influencing the amount of protein production, and increasing ethylene production . These actions result in uncontrolled growth and eventual death of the plant .

Biochemical Pathways

It’s known that similar compounds like 2,4-d can be degraded by various microorganisms, affecting certain biochemical pathways . The role of bacteria, enzymes, and genes that regulate the degradation of 2,4-D has been widely studied .

Pharmacokinetics

A study on 2,4-d in rats showed that after oral administration, the compound was absorbed and distributed in the body, with mean cmax values of 6019 and 2184 mg/L for doses of 300 mg/kg and 60 mg/kg respectively . The clearance rates were 1.10 and 0.02 L/(h×kg), respectively .

Result of Action

Similar compounds like 2,4-d have been reported to induce toxicity which affects energy metabolism, morphological perturbation, and oxidative stress .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-(2,4-dichlorophenoxy)-N-ethyl-N-phenylacetamide. For instance, the degradation of similar compounds like 2,4-D can be influenced by environmental conditions such as the presence of certain microorganisms . Additionally, the indiscriminate use of such compounds can lead to water contamination, posing a threat to humans and animals .

Safety and Hazards

2,4-D is considered toxic and poses known health risks. It has been linked to cancer, endocrine disruption, and thyroid disorders. It is also harmful if swallowed and may cause an allergic skin reaction.

Future Directions

While specific future directions for “2-(2,4-dichlorophenoxy)-N-ethyl-N-phenylacetamide” were not found, the use of 2,4-D and similar herbicides continues to be a topic of research and discussion, particularly in relation to their environmental impact and potential health risks.